2-Oxo-2-phenylethyl 3-(2-bromobenzamido)benzoate
2-Oxo-2-phenylethyl 3-(2-bromobenzamido)benzoate
Brand Name:
Vulcanchem
CAS No.:
332023-74-2
VCID:
VC0434708
InChI:
InChI=1S/C22H16BrNO4/c23-19-12-5-4-11-18(19)21(26)24-17-10-6-9-16(13-17)22(27)28-14-20(25)15-7-2-1-3-8-15/h1-13H,14H2,(H,24,26)
SMILES:
C1=CC=C(C=C1)C(=O)COC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3Br
Molecular Formula:
C22H16BrNO4
Molecular Weight:
438.3g/mol
2-Oxo-2-phenylethyl 3-(2-bromobenzamido)benzoate
CAS No.: 332023-74-2
Main Products
VCID: VC0434708
Molecular Formula: C22H16BrNO4
Molecular Weight: 438.3g/mol
CAS No. | 332023-74-2 |
---|---|
Product Name | 2-Oxo-2-phenylethyl 3-(2-bromobenzamido)benzoate |
Molecular Formula | C22H16BrNO4 |
Molecular Weight | 438.3g/mol |
IUPAC Name | phenacyl 3-[(2-bromobenzoyl)amino]benzoate |
Standard InChI | InChI=1S/C22H16BrNO4/c23-19-12-5-4-11-18(19)21(26)24-17-10-6-9-16(13-17)22(27)28-14-20(25)15-7-2-1-3-8-15/h1-13H,14H2,(H,24,26) |
Standard InChIKey | YUAUYHFRFONGOB-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)C(=O)COC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3Br |
Canonical SMILES | C1=CC=C(C=C1)C(=O)COC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3Br |
PubChem Compound | 1106694 |
Last Modified | Nov 11 2021 |
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